Cas no 125031-50-7 (Methyl 6-(4-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylate)

• Product Name: Methyl 6-(4-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylate
• CAS No: 125031-50-7
• MF: C₁₄H₁₃NO₄
• MW: 259.25732
• MDL: MFCD19103585
• CID: 4668045
• Update Time: 2025-08-01

Methyl 6-(4-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-6-(4-methoxy-phenyl)-nicotinic acid methyl ester
• methyl 6-(4-methoxyphenyl)-2-oxo-1H-pyridine-3-carboxylate
• Methyl 6-(4-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylate
• 6-(4-methoxyphenyl)-2-oxo-1H-pyridine-3-carboxylic acid methyl ester
• 2-keto-6-(4-methoxyphenyl)-1H-pyridine-3-carboxylic acid methyl ester

• MDL： MFCD19103585

Methyl 6-(4-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylate Security Information

• HazardClass：IRRITANT

Additional information on Methyl 6-(4-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylate

Methyl 6-(4-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylate (CAS No. 125031-50-7): An Overview

Methyl 6-(4-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylate (CAS No. 125031-50-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of pyridine derivatives and is characterized by its 6-(4-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylate moiety, which imparts specific functionalities and reactivity profiles.

The methyl ester group in the compound's structure plays a crucial role in its solubility and reactivity, making it an attractive candidate for various chemical and biological applications. Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents, particularly in the areas of anti-inflammatory and anti-cancer research.

One of the key features of Methyl 6-(4-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylate is its ability to modulate specific biological pathways. For instance, research has shown that this compound can inhibit the activity of certain enzymes involved in inflammatory responses, such as cyclooxygenase (COX) and lipoxygenase (LOX). This property makes it a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory potential, Methyl 6-(4-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylate has also been investigated for its anti-cancer properties. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of signaling pathways that regulate cell proliferation and survival.

The structural diversity of pyridine derivatives has led to extensive research into their biological activities. The 6-(4-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylate moiety in Methyl 6-(4-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylate is particularly interesting due to its ability to interact with specific protein targets. This interaction can lead to the modulation of various cellular processes, making it a valuable tool for both basic research and drug discovery.

Recent advances in computational chemistry have further enhanced our understanding of the molecular interactions involving Methyl 6-(4-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylate. Molecular docking studies have provided insights into the binding modes and affinity of this compound with key protein targets, such as COX and LOX enzymes. These studies have not only validated the experimental findings but also identified potential sites for further structural optimization to enhance potency and selectivity.

The synthesis of Methyl 6-(4-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylate has been extensively studied, with several efficient routes reported in the literature. One common approach involves the condensation of 4-methoxybenzaldehyde with methyl acetoacetate followed by cyclization under appropriate conditions. The versatility of this synthetic route allows for the introduction of various functional groups at different positions on the pyridine ring, thereby expanding the scope for structure-activity relationship (SAR) studies.

In conclusion, Methyl 6-(4-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylate (CAS No. 125031-50-7) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to unravel its mechanisms of action and optimize its properties, this compound is likely to play a significant role in advancing our understanding of various diseases and developing new therapeutic strategies.